Cas no 74123-20-9 (Methanol,1,1,1-trifluoro-, 1-acetate)

• Product Name: Methanol,1,1,1-trifluoro-, 1-acetate
• CAS No: 74123-20-9
• MF: C₃H₂F₃O₂
• MW: 127.041991710663
• CID: 555470
• PubChem ID: 7016352
• Update Time: 2025-04-19

Methanol,1,1,1-trifluoro-, 1-acetate Chemical and Physical Properties

Names and Identifiers

• Methanol,1,1,1-trifluoro-, 1-acetate
• 3,3,3-trifluoropropanoate
• TRIFLUOROMETHYLACETATE
• Methanol,trifluoro-,acetate (9CI)
• Trifluormethylacetat
• 74123-20-9
• DTXSID60426823
• AKOS024437801
• [4-(4-FLUORO-PHENYL)-PIPERAZIN-1-YL]-(1H-INDOL-2-YL)-ACETICACID

• Inchi： 1S/C3H3F3O2/c4-3(5,6)1-2(7)8/h1H2,(H,7,8)/p-1
• InChI Key： KSNKQSPJFRQSEI-UHFFFAOYSA-M
• SMILES： FC(CC(=O)[O-])(F)F

Computed Properties

• Exact Mass: 127.00100
• Monoisotopic Mass: 127.00068879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 89.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• PSA: 40.13000
• LogP: -0.31130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid salts
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid salts